Cas no 942863-60-7 (2-2-(1-benzyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl-N-ethyl-N-phenylacetamide)

• Product Name: 2-2-(1-benzyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl-N-ethyl-N-phenylacetamide
• CAS No: 942863-60-7
• MF: C₂₈H₂₈N₄O₂
• MW: 452.547526359558
• CID: 5363709
• Update Time: 2025-06-13

2-2-(1-benzyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl-N-ethyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1-benzyl-5-oxo-3-pyrrolidinyl)-1H-benzimidazol-1-yl]-N-ethyl-N-phenylacetamide
• 2-2-(1-benzyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl-N-ethyl-N-phenylacetamide

• Inchi： 1S/C28H28N4O2/c1-2-31(23-13-7-4-8-14-23)27(34)20-32-25-16-10-9-15-24(25)29-28(32)22-17-26(33)30(19-22)18-21-11-5-3-6-12-21/h3-16,22H,2,17-20H2,1H3
• InChI Key： CLKPZPDNDFLEBO-UHFFFAOYSA-N
• SMILES： C1(C2CC(=O)N(CC3=CC=CC=C3)C2)N(CC(N(CC)C2=CC=CC=C2)=O)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-2-(1-benzyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl-N-ethyl-N-phenylacetamide

Introduction to Compound with CAS No. 942863-60-7 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 942863-60-7 is a fascinating molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 2-2-(1-benzyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl-N-ethyl-N-phenylacetamide, represents a novel class of molecules that exhibit promising biological activities. Its unique structural features make it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of new therapeutic agents that target various diseases, including neurological disorders, inflammation, and cancer. The structural complexity of 2-2-(1-benzyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl-N-ethyl-N-phenylacetamide suggests that it may interact with multiple biological targets, making it a versatile tool for research purposes.

One of the most intriguing aspects of this compound is its potential to modulate neurotransmitter systems. The presence of a benzodiazepine moiety in its structure hints at possible interactions with GABA receptors, which are crucial for regulating anxiety and sleep. Additionally, the benzyl-substituted pyrrolidine ring may contribute to its ability to cross the blood-brain barrier, enhancing its pharmacological efficacy.

Recent studies have begun to explore the pharmacological properties of this compound in vitro and in vivo. Preliminary findings suggest that it may possess anti-inflammatory and analgesic effects, making it a potential candidate for treating chronic pain conditions. Furthermore, its ability to interact with multiple receptor types suggests that it could be developed into a multi-target drug candidate, which is increasingly recognized as an effective strategy in modern drug design.

The synthesis of 2-2-(1-benzyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl-N-ethyl-N-phenylacetamide presents a significant challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency. The use of innovative synthetic methodologies has not only improved yield but also allowed for the introduction of various structural modifications to optimize biological activity.

In the context of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The unique structural features of this compound make it an attractive starting point for designing next-generation drugs. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential biological activity of this molecule and its derivatives.

The role of computational chemistry in the study of 2-2-(1-benzyl-5-oxopyrrolidin-3-yl)-1H-1,3-benzodiazol-1-yl-N-ethyl-N-phenylacetamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets. These computational approaches have not only helped to elucidate its mechanism of action but also guided the design of more potent analogs.

As research continues to progress, the potential applications of this compound are likely to expand. Its ability to modulate multiple biological pathways makes it a promising candidate for treating a wide range of diseases. Furthermore, its unique structural features may inspire new strategies for drug design and development.

In conclusion, the compound with CAS number 942863-60-7, specifically 2-2-(1-benzyl-5-oxy-pyrrolidin -3 -y l)- 1 H - 1 , 3 -benzodiazol - 1 - y l - N - eth y l - N - phen y lacet amide, represents a significant advancement in pharmaceutical research. Its promising biological activities and unique structural features make it a valuable tool for further investigation. As our understanding of its pharmacological properties continues to grow, so too will its potential as a therapeutic agent.